![molecular formula C20H24N2O3 B5629570 1-(4-ethoxybenzoyl)-4-(4-methoxyphenyl)piperazine](/img/structure/B5629570.png)
1-(4-ethoxybenzoyl)-4-(4-methoxyphenyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-ethoxybenzoyl)-4-(4-methoxyphenyl)piperazine, also known as EMD-386088, is a compound that belongs to the class of piperazine derivatives. It has been extensively studied due to its potential therapeutic applications in various diseases, including depression, anxiety, and schizophrenia.
Mechanism of Action
The exact mechanism of action of 1-(4-ethoxybenzoyl)-4-(4-methoxyphenyl)piperazine is not fully understood. However, it is believed to act as a partial agonist at the 5-HT1A receptor and an antagonist at the 5-HT2A receptor. This mechanism of action is similar to that of other atypical antipsychotics, such as clozapine and olanzapine.
Biochemical and Physiological Effects:
This compound has been shown to have anxiolytic, antidepressant, and antipsychotic effects in preclinical studies. It has also been investigated for its potential use in treating drug addiction and cognitive impairment. However, further research is needed to fully understand its biochemical and physiological effects.
Advantages and Limitations for Lab Experiments
1-(4-ethoxybenzoyl)-4-(4-methoxyphenyl)piperazine has several advantages for lab experiments. It has a high purity and stability, which makes it easy to handle and store. It also has a well-defined mechanism of action, which allows for precise testing of its effects. However, its high cost and limited availability may be a limitation for some researchers.
Future Directions
There are several future directions for the study of 1-(4-ethoxybenzoyl)-4-(4-methoxyphenyl)piperazine. One potential area of research is its use in combination with other drugs for the treatment of various diseases. Another area of research is the development of more potent and selective derivatives of this compound. Additionally, further studies are needed to fully understand its mechanism of action and to investigate its potential use in treating drug addiction and cognitive impairment.
Conclusion:
In conclusion, this compound is a compound that has been extensively studied for its potential therapeutic applications in various diseases. Its mechanism of action is similar to that of other atypical antipsychotics, and it has been shown to have anxiolytic, antidepressant, and antipsychotic effects in preclinical studies. While it has several advantages for lab experiments, further research is needed to fully understand its biochemical and physiological effects and to investigate its potential use in treating drug addiction and cognitive impairment.
Synthesis Methods
1-(4-ethoxybenzoyl)-4-(4-methoxyphenyl)piperazine can be synthesized by reacting 4-methoxyphenylpiperazine with 4-ethoxybenzoyl chloride in the presence of a base. The reaction yields this compound as a white crystalline powder with a purity of over 99%.
Scientific Research Applications
1-(4-ethoxybenzoyl)-4-(4-methoxyphenyl)piperazine has been extensively studied for its potential therapeutic applications in various diseases, including depression, anxiety, and schizophrenia. In preclinical studies, this compound has been shown to have anxiolytic and antidepressant effects, as well as antipsychotic properties. It has also been investigated for its potential use in treating drug addiction and cognitive impairment.
properties
IUPAC Name |
(4-ethoxyphenyl)-[4-(4-methoxyphenyl)piperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O3/c1-3-25-19-8-4-16(5-9-19)20(23)22-14-12-21(13-15-22)17-6-10-18(24-2)11-7-17/h4-11H,3,12-15H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BQKQHCLZPZQTPU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.